Cas no 59863-13-7 (Bis[bis(trimethylsilyl)amino]tin(II))

• Product Name: Bis[bis(trimethylsilyl)amino]tin(II)
• CAS No: 59863-13-7
• MF: C₁₂H₃₆N₂Si₄Sn
• MW: 439.4796
• CID: 950780
• PubChem ID: 24865662
• Update Time: 2025-06-08

Bis[bis(trimethylsilyl)amino]tin(II) Chemical and Physical Properties

Names and Identifiers

• bis[bis(trimethylsilyl)amino]tin ii
• TIN II BIS(BIS(TRIMETHYLSILYL)AMIDE)
• 409618_ALDRICH
• AC1LAVS4
• AG-G-13692
• Bis[bis(trimethylsilyl)amino]tin(II)
• CTK5B0608
• Tin(II), bis[bis(trimethylsilyl)]amino-
• Tin, bis[bis(trimethylsilyl)]amino-
• bis[bis(trimethylsilyl)amino]tin
• sn[n(sime3)2]2
• BIS[BIS(TRIMETHYLSILYL)AMINO]TIN(ll), 95%
• SCHEMBL463183
• WLNIUEYAQZRJFS-UHFFFAOYSA-N
• DTXSID90334689
• DTXSID60203656
• 59863-13-7
• SCHEMBL463182

• MDL： MFCD00191794
• Inchi： 1S/2C6H18NSi2.Sn/c2*1-8(2,3)7-9(4,5)6;/h2*1-6H3;/q2*-1;+2
• InChI Key： WLNIUEYAQZRJFS-UHFFFAOYSA-N
• SMILES： [Sn](N([Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 440.097758 g/mol
• Monoisotopic Mass: 440.097758 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5
• Molecular Weight: 439.48

Experimental Properties

• Color/Form: Not available
• Density: 1.136 g/mL at 25 °C(lit.)
• Melting Point: 37-38 °C (lit.)
• Boiling Point: 112 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.514(lit.)
• Solubility: Not available

Bis[bis(trimethylsilyl)amino]tin(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：No
• Storage Condition：2-8°C

Additional information on Bis[bis(trimethylsilyl)amino]tin(II)

Comprehensive Overview of Bis[bis(trimethylsilyl)amino]tin(II) (CAS No. 59863-13-7)

Bis[bis(trimethylsilyl)amino]tin(II), identified by its CAS number 59863-13-7, is a highly specialized organotin compound with significant applications in advanced material science and organic synthesis. This compound, often abbreviated as Sn[N(SiMe3)2]2, is renowned for its unique reactivity and stability, making it a valuable reagent in modern chemical research. The increasing demand for low-temperature deposition and thin-film technologies has further highlighted its importance in semiconductor and nanotechnology industries.

The molecular structure of Bis[bis(trimethylsilyl)amino]tin(II) features a central tin atom coordinated by two bis(trimethylsilyl)amino ligands. This configuration imparts exceptional steric protection and thermal stability, enabling its use in precursor chemistry for metal-organic chemical vapor deposition (MOCVD). Researchers are particularly interested in its role in synthesizing tin-based nanomaterials, which are pivotal for next-generation optoelectronic devices and energy storage solutions.

Recent advancements in sustainable chemistry have spurred interest in Bis[bis(trimethylsilyl)amino]tin(II) as a potential candidate for green synthesis routes. Its ability to facilitate selective bond formation under mild conditions aligns with the global push toward eco-friendly manufacturing. Additionally, its compatibility with solvent-free reactions reduces waste generation, addressing key concerns in circular economy initiatives.

In the context of academic research, CAS No. 59863-13-7 is frequently explored for its catalytic properties. Studies have demonstrated its efficacy in C–H activation and cross-coupling reactions, which are critical for pharmaceutical and agrochemical development. The compound’s air-sensitive nature necessitates careful handling under inert atmospheres, a topic widely discussed in laboratory safety protocols.

The growing popularity of AI-driven material discovery has also brought attention to Bis[bis(trimethylsilyl)amino]tin(II). Computational models increasingly predict its utility in quantum dot synthesis and perovskite solar cells, areas dominating renewable energy discussions. As industries seek alternatives to traditional lead-based materials, this compound’s low toxicity profile positions it as a viable substitute.

From a commercial perspective, suppliers of 59863-13-7 emphasize its high purity grades (>99%) to meet stringent quality control standards. The compound’s storage stability in sealed containers under argon ensures longevity, a key factor for industrial-scale applications. Market analyses indicate rising procurement inquiries linked to flexible electronics and wearable technology sectors.

In summary, Bis[bis(trimethylsilyl)amino]tin(II) (CAS No. 59863-13-7) bridges fundamental research and cutting-edge technology. Its multifaceted roles in nanomaterial fabrication, catalysis, and sustainable chemistry underscore its relevance in addressing contemporary scientific challenges. As innovation accelerates, this compound will likely remain at the forefront of advanced material development.